N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea

• Molecular Formula: C29H31N3O2S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: N-[[3-(5-butan-2-yl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-4-tert-butylbenzamide
• InChI: InChI=1S/C29H31N3O2S/c1-6-18(2)20-12-15-25-24(17-20)31-27(34-25)21-8-7-9-23(16-21)30-28(35)32-26(33)19-10-13-22(14-11-19)29(3,4)5/h7-18H,6H2,1-5H3,(H2,30,32,33,35)
• InChI Key: LMTVIBKNVPZSMM-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC=C(C=C4)C(C)(C)C

Description

N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea, commonly known as BBOT, is a fluorescent whitening agent that is widely used in the textile, paper, and plastic industries. BBOT is a thiourea derivative and is known for its excellent whitening properties. The compound has a unique structure that allows it to absorb UV light and emit blue light, thereby enhancing the whiteness of the material it is applied to.

Mechanism of Action

The mechanism of action of BBOT involves the absorption of UV light and the subsequent emission of blue light. BBOT has a unique structure that allows it to absorb UV light in the range of 300-400 nm and emit blue light in the range of 400-500 nm. This property of BBOT makes it an excellent whitening agent, as it enhances the whiteness of the material it is applied to.
Biochemical and Physiological Effects:
BBOT is not known to have any significant biochemical or physiological effects on living organisms. However, studies have shown that BBOT can be toxic to aquatic organisms at high concentrations. Therefore, it is important to use BBOT in a responsible manner and follow the recommended guidelines for its use.

Advantages and Limitations for Lab Experiments

The main advantage of using BBOT in lab experiments is its excellent whitening properties. BBOT is a highly efficient whitening agent that can enhance the whiteness of the material it is applied to. However, the use of BBOT in lab experiments is limited by its toxicity to aquatic organisms. Therefore, it is important to use BBOT in a responsible manner and follow the recommended guidelines for its use.

Future Directions

There are several areas of research that can be explored in the future to further understand the properties and applications of BBOT. One area of research could be the development of new synthesis methods for BBOT that are more efficient and environmentally friendly. Another area of research could be the study of the photostability of BBOT and its applications in the field of photovoltaics. Furthermore, the use of BBOT in the field of biomedicine could be explored, as it has the potential to be used as a biomarker for the detection and diagnosis of diseases.

Synthesis Methods

The synthesis of BBOT involves the reaction of 5-sec-butyl-2-aminophenol with 4-tert-butylbenzoyl isothiocyanate in the presence of a base. The reaction is carried out at a temperature of around 60-70°C for several hours. The resulting product is then purified by recrystallization to obtain pure BBOT.

Scientific Research Applications

BBOT has been extensively studied for its applications in various fields of science. In the field of material science, BBOT is used as a fluorescent probe to study the properties of polymers, fibers, and films. BBOT has also been used as a biomarker to study the distribution and metabolism of drugs in living organisms. In the field of chemistry, BBOT is used as a reagent for the detection of metal ions and as a catalyst for various chemical reactions.